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Introduction
Schizokinen is a dihydroxamate siderophore produced by various bacteria, including Bacillus

megaterium and certain species of Anabaena, to scavenge ferric iron (Fe³⁺) from the

environment.[1][2] Its ability to form a stable hexadentate octahedral complex with iron makes it

a subject of interest in microbiology, environmental science, and drug development, particularly

in the context of antimicrobial strategies and iron-related disease therapies.[3] Mass

spectrometry is a powerful analytical technique for the characterization and quantification of

Schizokinen and its iron complex. This document provides detailed application notes and

protocols for the mass spectrometry analysis of this important siderophore.

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for the mass spectrometry analysis of

Schizokinen and its ferric complex.
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Analyte
Molecular
Formula

Molecular
Weight (
g/mol )

Exact Mass
(Da)

Predominan
t Adduct
(Positive
ESI)

Observed
m/z

Schizokinen C₁₆H₂₈N₄O₉ 420.41[3]
420.1856284

8[1]
[M+H]⁺ 421

Ferric-

Schizokinen

Complex

C₁₆H₂₅FeN₄O

₉
473.24 473.1022

[M+Fe-

3H+H]⁺
474

Theoretical MS/MS Fragmentation
While specific experimental fragmentation data for Schizokinen is not widely published, a

theoretical fragmentation pattern can be predicted based on its structure, which consists of a

central citric acid core linked to two N-acetyl-N-hydroxy-1,3-diaminopropane moieties.

Electrospray ionization (ESI) followed by collision-induced dissociation (CID) would likely lead

to the following fragmentation pathways for the [M+H]⁺ ion of Schizokinen (m/z 421):

Loss of water (-18 Da): Dehydration is a common fragmentation pathway for molecules

containing hydroxyl groups.

Loss of acetyl group (-42 Da): Cleavage of the N-acetyl group.

Cleavage of the amide bond: Fragmentation of the amide linkages connecting the diamine

arms to the citrate core would result in characteristic fragment ions.

Cleavage within the diaminopropane chain: Fragmentation along the aliphatic chains.

A similar approach can be used to predict the fragmentation of the ferric-schizokinen complex,

which would also involve losses of ligands and fragmentation of the organic backbone.

Experimental Protocols
I. Sample Preparation: Extraction and Purification of
Schizokinen
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This protocol describes the extraction and partial purification of Schizokinen from bacterial

culture for mass spectrometry analysis.

Materials:

Bacterial strain known to produce Schizokinen (e.g., Bacillus megaterium).

Iron-deficient culture medium.

Centrifuge and centrifuge tubes.

Solid Phase Extraction (SPE) C18 cartridges.

Methanol (HPLC grade).

Water (HPLC grade).

Formic acid.

Lyophilizer or vacuum concentrator.

Procedure:

Culturing: Inoculate the Schizokinen-producing bacterial strain into an iron-deficient culture

medium. The lack of iron will induce the production and secretion of the siderophore.

Harvesting: After a suitable incubation period, centrifuge the culture to pellet the bacterial

cells.

Supernatant Collection: Carefully collect the supernatant, which contains the secreted

Schizokinen.

Solid Phase Extraction (SPE):

Condition a C18 SPE cartridge by washing with methanol followed by water.

Load the culture supernatant onto the conditioned cartridge.

Wash the cartridge with water to remove salts and other polar impurities.
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Elute the Schizokinen from the cartridge using a methanol-water gradient.

Drying: Dry the eluted fractions containing Schizokinen using a lyophilizer or a vacuum

concentrator.

Reconstitution: Reconstitute the dried sample in a suitable solvent for LC-MS analysis, such

as 5% acetonitrile in water with 0.1% formic acid.

II. LC-MS/MS Analysis Protocol
This protocol provides a general method for the analysis of Schizokinen and its iron complex

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system.

Reversed-phase C18 column (e.g., 2.1 x 100 mm, 3 µm particle size).

Mass spectrometer equipped with an Electrospray Ionization (ESI) source.

LC Parameters:

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a 5-minute hold

at 95% B, and then re-equilibration at 5% B.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 µL.

MS Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+).
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Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Gas Flow Rates: Optimized for the specific instrument.

Scan Mode:

Full Scan: m/z 100-1000 for initial identification of Schizokinen ([M+H]⁺ at m/z 421) and

its iron complex ([M+Fe-3H+H]⁺ at m/z 474).

Product Ion Scan (MS/MS): Fragmentation of the precursor ions at m/z 421 and m/z 474

to obtain structural information.

Collision Energy: Ramped or set at various energies (e.g., 10-40 eV) to achieve optimal

fragmentation.

Visualizations
Experimental Workflow
Caption: Workflow for the extraction and analysis of Schizokinen.

Ferric-Schizokinen Uptake Pathway in Bacteria
Caption: Generalized pathway for ferric-schizokinen uptake in bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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